![molecular formula C19H19N9O5S B3726368 NoName](/img/structure/B3726368.png)
NoName
Overview
Description
NoName is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments. In
Mechanism of Action
The mechanism of action of NoName is complex and involves interactions with multiple cellular pathways and receptors. This compound has been shown to bind to specific receptors in the brain and nervous system, leading to changes in cellular signaling and neurotransmitter release. Additionally, NoName has been shown to modulate the activity of specific enzymes and proteins, leading to changes in cellular metabolism and function.
Biochemical and Physiological Effects:
NoName has been shown to have a variety of biochemical and physiological effects, including changes in cellular signaling, neurotransmitter release, and enzyme activity. Additionally, this compound has been shown to modulate the activity of specific proteins and enzymes, leading to changes in cellular metabolism and function. NoName has also been shown to have neuroprotective effects, making it a promising candidate for the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
NoName has several advantages for use in laboratory experiments, including its ability to modulate specific cellular pathways and its neuroprotective effects. Additionally, NoName has been shown to have a high level of purity and stability, making it a reliable compound for use in experimental settings. However, there are also limitations to the use of NoName in laboratory experiments, including the need for specialized equipment and expertise for synthesis and handling.
Future Directions
There are several future directions for research on NoName, including the development of new synthesis methods and the exploration of its potential therapeutic applications. Additionally, researchers may investigate the effects of NoName on specific cellular pathways and its interactions with other compounds and drugs. Further research may also explore the potential use of NoName in the treatment of neurological disorders and other diseases.
Conclusion:
In conclusion, NoName is a promising compound for use in scientific research, with a variety of potential applications and effects. This compound has been shown to have neuroprotective effects and to modulate specific cellular pathways, making it a valuable tool for studying cellular function and behavior. As research on NoName continues, it is likely that new applications and potential therapeutic uses will be identified, making this compound an important area of study in the field of scientific research.
Scientific Research Applications
NoName has been used in a variety of scientific research applications, including neuroscience, pharmacology, and biochemistry. This compound has been shown to interact with specific receptors in the brain and nervous system, leading to changes in cellular signaling and neurotransmitter release. Additionally, NoName has been used to study the effects of specific drugs and compounds on cellular function and behavior.
properties
IUPAC Name |
N-[4-[(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenyl]-2,6-dimethyl-3-nitro-1H-triazolo[2,1-a]triazol-8-ium-7-carboximidate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N9O5S/c1-10-9-11(2)21-19(20-10)25-34(32,33)15-7-5-14(6-8-15)22-17(29)16-12(3)23-27-18(28(30)31)13(4)24-26(16)27/h5-9H,1-4H3,(H2-,20,21,22,23,24,25,29) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFBSCKWHIXASHP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NS(=O)(=O)C2=CC=C(C=C2)N=C(C3=[N+]4NC(=C(N4N=C3C)[N+](=O)[O-])C)[O-])C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N9O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-({4-[(4,6-Dimethylpyrimidin-2-yl)sulfamoyl]phenyl}carbamoyl)-2,6-dimethyl-7-nitro[1,2,3]triazolo[2,1-a][1,2,3]triazol-4-ium-1-ide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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